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Executive Summary
N-(4-Trifluoromethylnicotinoyl)glycine, commonly known as TFNG, is primarily recognized

as a principal metabolite of the insecticide Flonicamid. First identified in the context of

Flonicamid's metabolic fate, TFNG has since been a subject of study in environmental science,

toxicology, and biochemistry. This technical guide provides a comprehensive overview of the

discovery, history, chemical properties, synthesis, and known biological interactions of TFNG. It

is intended to serve as a foundational resource for professionals in research and drug

development, offering detailed experimental protocols, quantitative data, and visualizations of

relevant biological pathways.

Discovery and History
The discovery of N-(4-Trifluoromethylnicotinoyl)glycine is intrinsically linked to the

development and metabolic profiling of the insecticide Flonicamid, which was discovered by

Ishihara Sangyo Kaisha, Ltd. in 1992.[1] TFNG was first identified as a major metabolite of

Flonicamid in plants and a minor metabolite in rats during routine toxicological and

environmental fate studies of the parent insecticide.[2] Its presence has been detected in a

variety of harvested crops, including cabbage, bell peppers, cucumbers, and oranges, as well

as in water sources, following the application of Flonicamid.[2] While not the focus of
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independent drug development, its consistent appearance as a metabolic byproduct has

necessitated a thorough understanding of its own toxicological and biological profile.

Chemical and Physical Properties
N-(4-Trifluoromethylnicotinoyl)glycine is a derivative of nicotinic acid, characterized by a

trifluoromethyl group at the 4-position and a glycine moiety attached via an amide linkage.

Property Value

IUPAC Name
2-[[4-(trifluoromethyl)pyridine-3-

carbonyl]amino]acetic acid

CAS Number 207502-65-6

Molecular Formula C₉H₇F₃N₂O₃

Molecular Weight 248.16 g/mol

Appearance Solid powder, light beige

Solubility
Soluble in organic solvents such as acetone,

ethyl acetate, and methanol.

Data sourced from PubChem CID 46835486 and other chemical supplier information.[3]

Synthesis and Experimental Protocols
While TFNG is primarily formed through biological transformation of Flonicamid, this section

details both the biological pathway and a general protocol for its chemical analysis.

Biological Formation Pathway
TFNG is a key intermediate in the biodegradation pathway of Flonicamid, particularly by soil

microorganisms such as Pseudaminobacter salicylatoxidans. The pathway involves a two-step

enzymatic process.[2]

Flonicamid N-(4-Trifluoromethylnicotinoyl)glycinamide (TFNG-AM) Nitrile Hydratase N-(4-Trifluoromethylnicotinoyl)glycine (TFNG) Amidase 
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Fig. 1: Metabolic pathway of Flonicamid to TFNG.

Experimental Protocol: Microbial Degradation of Flonicamid

This protocol is adapted from studies on the biodegradation of Flonicamid by

Pseudaminobacter salicylatoxidans.[2]

Culture Preparation: Cultivate P. salicylatoxidans in a suitable nutrient broth until it reaches

the logarithmic growth phase.

Cell Harvesting and Preparation: Centrifuge the culture to harvest the bacterial cells. Wash

the cells with a phosphate buffer (pH 7.0) to remove residual media. Resuspend the cells in

the same buffer to a desired optical density.

Degradation Assay: Add a known concentration of Flonicamid to the resting cell suspension.

Incubate the mixture under controlled conditions (e.g., 30°C with shaking).

Sampling and Analysis: At various time intervals, withdraw aliquots of the suspension.

Centrifuge to remove the cells and analyze the supernatant for the presence of Flonicamid,

TFNG-AM, and TFNG.

Analytical Method: Use High-Performance Liquid Chromatography (HPLC) coupled with

Mass Spectrometry (MS) for the separation and identification of the compounds. A C18

column is typically used with a mobile phase gradient of acetonitrile and water. Mass

spectrometry in both positive and negative ion modes can be used for confirmation of the

metabolites.[2]

Analytical Methods
The quantification of TFNG in various matrices is crucial for metabolic and toxicological studies.

Experimental Protocol: HPLC-MS/MS Analysis of TFNG in Oranges

This protocol is based on methods used for the analysis of Flonicamid and its metabolites in

citrus fruits.[4]
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Sample Preparation: Homogenize orange samples and extract with an acetonitrile:water

mixture.

Clean-up: Partition the extract with ethyl acetate after adjusting the pH. Dry the ethyl acetate

extract and reconstitute it in an appropriate solvent for LC-MS/MS analysis. For orange oil,

dissolve in hexane and partition with an acetonitrile:water mixture.

LC-MS/MS Analysis:

Chromatography: Use a C18 reverse-phase column.

Mobile Phase: A gradient of water and acetonitrile, both with a small percentage of a

modifier like formic acid.

Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode for high selectivity and sensitivity.

Quantification: Use a matrix-matched calibration curve with a certified reference standard

of TFNG. The limit of quantification (LOQ) for TFNG in oranges is typically around 0.01

mg/kg.

Toxicology and Biological Activity
The toxicological profile of TFNG has been evaluated as part of the safety assessment of

Flonicamid.

Acute and Sub-chronic Toxicity
Studies submitted to the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) have

provided key toxicological data for TFNG.[2]
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Study Type Species Route Results

Acute Oral Toxicity Rat Oral LD₅₀ > 2000 mg/kg bw

Genotoxicity (Ames

Test)
- In vitro Not genotoxic

90-Day Dietary Study Rat (Male) Oral
NOAEL: 3.56 mg/kg

bw/day

90-Day Dietary Study Rat (Female) Oral
NOAEL: 16.5 mg/kg

bw/day

NOAEL: No-Observed-Adverse-Effect Level.[2]

Signaling Pathways and Mechanism of Action
Currently, there is a lack of specific research on the direct interaction of TFNG with cellular

signaling pathways. Its biological relevance is primarily understood in the context of being a

metabolite of Flonicamid. The parent compound, Flonicamid, acts as a feeding inhibitor in

insects, but the specific molecular targets and the direct effects of its metabolites, including

TFNG, on mammalian systems are not well-elucidated beyond general toxicity.[1] Further

research is required to determine if TFNG has any specific biological activity or if it modulates

any signaling pathways independently.

Conclusion
N-(4-Trifluoromethylnicotinoyl)glycine is a significant metabolite of the insecticide

Flonicamid. Its discovery and history are closely tied to the metabolic studies of its parent

compound. While its toxicological profile indicates low acute toxicity, a comprehensive

understanding of its potential for more subtle biological effects is still lacking. The provided

experimental protocols for its analysis are crucial for monitoring its presence in environmental

and food samples. Future research should focus on elucidating any specific molecular targets

or signaling pathways modulated by TFNG to fully characterize its biological significance. This

technical guide serves as a foundational document for researchers and professionals,

summarizing the current knowledge and highlighting areas for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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